molecular formula C25H26N6O2 B2499821 1-(2,4-dimethylphenyl)-5-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one CAS No. 887458-80-2

1-(2,4-dimethylphenyl)-5-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

Cat. No.: B2499821
CAS No.: 887458-80-2
M. Wt: 442.523
InChI Key: SGSSVHCCLCXKPK-UHFFFAOYSA-N
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Description

1-(2,4-dimethylphenyl)-5-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C25H26N6O2 and its molecular weight is 442.523. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation as Anticancer Agents

A novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds showed significant cytotoxic effects against cancer cell lines, including HCT-116 and MCF-7, indicating their potential as therapeutic agents in cancer treatment. The structural modifications of these compounds have been linked to their biological activities, suggesting a structure-activity relationship that could guide the development of new anticancer drugs (Rahmouni et al., 2016).

Antimicrobial and Anticancer Potentials

Another study focused on novel pyrazole derivatives, including the synthesis of pyrazolo[4,3-d]-pyrimidine derivatives, demonstrated potential as antimicrobial and anticancer agents. These compounds exhibited higher anticancer activity compared to reference drugs and showed good to excellent antimicrobial activity, highlighting their dual-function potential in treating cancer and infections (Hafez et al., 2016).

Antitubercular Activity

Research into nitrogen-rich hybrids of homopiperazine-pyrimidine-pyrazole adducts revealed significant in vitro antitubercular activity against Mycobacterium tuberculosis strains. These compounds' design, synthesis, and evaluation underscore their potential as new therapeutic agents in the fight against tuberculosis, offering insights into the molecular basis of their activity and guiding future antitubercular drug development (Vavaiya et al., 2022).

Antibacterial and Insecticidal Applications

The synthesis of pyrimidine linked pyrazole heterocyclics demonstrated their potential for insecticidal and antibacterial applications. These compounds' biological activity was evaluated against various microorganisms and insects, indicating their utility in developing new agents for controlling pests and bacterial infections. This research highlights the versatility of pyrazolopyrimidinones in various applications, including agriculture and medicine (Deohate and Palaspagar, 2020).

Properties

IUPAC Name

1-(2,4-dimethylphenyl)-5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrazolo[3,4-d]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H26N6O2/c1-18-8-9-22(19(2)14-18)31-24-21(15-27-31)25(33)30(17-26-24)16-23(32)29-12-10-28(11-13-29)20-6-4-3-5-7-20/h3-9,14-15,17H,10-13,16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SGSSVHCCLCXKPK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)N4CCN(CC4)C5=CC=CC=C5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H26N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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